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Compound of Interest

Compound Name: Tetrafluorophthalic anhydride

Cat. No.: B1293522

An In-depth Technical Guide to Tetrafluorophthalic Anhydride for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of tetrafluorophthalic anhydride, a
key building block in pharmaceutical and fine chemical synthesis.[1] Its unique fluorinated
structure offers a powerful tool for medicinal chemists to engineer molecules with enhanced
properties.[2] This document details its chemical identity, physicochemical properties, synthesis
protocols, and applications, with a focus on its role in drug discovery and development.

Chemical Identity and Synonyms

Tetrafluorophthalic anhydride is a fluorinated organic compound with significant applications
in advanced organic synthesis.[3]
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Identifier Value

CAS Number 652-12-0[1][41[5]

Molecular Formula CsF40s3[1][4][5]

Molecular Weight 220.08 g/mol [4][5][6]

IUPAC Name 4,5,6,7-tetrafluoro-2-benzofuran-1,3-dione[1][6]
nehl INChI=1S/C8F403/c9-3-1-2(8(14)15-

7(1)13)4(10)6(12)5(3)11[1][4]

InChlKey BJDDKZDZTHIIIB-UHFFFAOY SA-N[1][4][7]

C1(=0)C2=C(C(=C(C(=C2F)F)F)F)C(=0)O1[1]
[4]

Canonical SMILES

Synonyms:[1][4][6][7]

3,4,5,6-Tetrafluorophthalic anhydride

4 5.6,7-Tetrafluoro-1,3-isobenzofurandione

PTFE anhydride

Tetrafluorophathlic Anhydride

Tetrafluoroisobenzofuran-1,3-dione

Tetrafluorophthalic Acid Anhydride

Physicochemical Properties

The physicochemical properties of tetrafluorophthalic anhydride are summarized in the table
below.
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Property Value Reference(s)
Melting Point 94-96 °C [41[71[8]
Boiling Point 332.6+£42.0 °C (Predicted) [419]

Density 1.843+0.06 g/cm3 (Predicted) [1114]

B Soluble in most organic
Solubility ) ) [1][4]
solvents and acetic acid.

Appearance Light grayish to beige powder [1][4]

Sensitivity Moisture Sensitive [4119]

Synthesis of Tetrafluorophthalic Anhydride

A general method for the synthesis of tetrafluorophthalic anhydride involves the reaction of
tetrafluorophthalic acid with acetyl chloride under reflux, followed by purification via sublimation.
[3] More specific patented methods are also available.[10]
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General Synthesis of Tetrafluorophthalic Anhydride

(Tetrafluorophthalic Acid) (Acetyl Chloride)

(Purification (Sublimation at ~110°C))

l

(Tetrafluorophthalic An hydride)
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Synthesis of Tetrafluorobenzamido Barbituric Acids

Reactants

G-aminobarbituric acid (2 mmol)] Cl'etraﬂuorophthalic anhydride (2 mmol) [DMF (14 ml)]

\ v
Stir under reflux for 5 h
[Cool to room temperature]

Gour into water (50 mL)

[Collect precipitate by fiItration]
[Dry under reduced pressure]

[5—(2,3,4,5—tetrafluorobenzamido)barbituric acid]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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